BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Mass
Spectrum of Linalool-d5

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Linalool-d5
Cat. No.: B15557794
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of Linalool-d5, a
deuterated isotopologue of the naturally occurring terpene alcohol, linalool. The inclusion of five
deuterium atoms significantly influences its mass spectral fragmentation pattern, making it an
invaluable internal standard for quantitative mass spectrometry-based assays. This document
outlines the expected fragmentation patterns, provides detailed experimental protocols for its
analysis, and presents key data in a structured format for ease of comparison.

Introduction to Linalool-d5

Linalool-d5 is a stable isotope-labeled version of linalool, where five hydrogen atoms have
been replaced by deuterium. This isotopic substitution results in a molecule that is chemically
identical to linalool in its biological and chemical reactivity but has a higher mass. This property
is leveraged in mass spectrometry to differentiate it from the endogenous, non-labeled linalool,
allowing for precise and accurate quantification in complex matrices. Linalool itself is a chiral
molecule, existing as (S)-(+)-linalool and (R)-(-)-linalool, and its deuterated forms are crucial for
stereospecific metabolic and pharmacokinetic studies.
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Mass Spectrum of Linalool-d5

The mass spectrum of Linalool-d5 is characterized by a shift in the mass-to-charge ratio (m/z)
of the molecular ion and its fragments compared to unlabeled linalool. The molecular weight of
linalool is 154.25 g/mol , while Linalool-d5 has a molecular weight of approximately 159.28
g/mol .

Predicted Electron lonization (El) Mass Spectrum Data

The following table summarizes the predicted major fragment ions of Linalool-d5 under
electron ionization (El) at 70 eV, based on the known fragmentation of linalool and the location
of the deuterium atoms on the vinyl group and adjacent carbons.

Corresponding . .
] Proposed . Predicted Relative
Predicted m/z Linalool Fragment .
Fragment lon (ml2) Intensity
m/z

[C10H13Ds0]*e
159 154 Low
(Molecular lon)

141 [C10H12Ds]* 136 ([M-H20]%e) Moderate
126 [CoH10Ds]* 121 ([M-H20-CH3s]*) Moderate
98 [C7HsD3]* 93 High
82 [CeHeDs]* 77 Moderate
74 [CaH3Da]* 69 High

Fragmentation Pathway of Linalool-d5

The fragmentation of Linalool-d5 in a mass spectrometer is initiated by the ionization of the
molecule, typically through the removal of an electron from the oxygen atom, forming a
molecular ion ([M]*e) at m/z 159. This high-energy ion then undergoes a series of
fragmentation reactions to produce smaller, more stable ions.
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Caption: Proposed fragmentation pathway of Linalool-d5.

Experimental Protocols

Accurate analysis of Linalool-d5 requires optimized experimental conditions. Gas

Chromatography-Mass Spectrometry (GC-MS) is the most common technique for the analysis

of volatile compounds like linalool and its deuterated analogs.

Sample Preparation

The sample preparation protocol will vary depending on the matrix. A general protocol for the

extraction of linalool from a liquid matrix is provided below.

 Internal Standard Spiking: Add a known amount of Linalool-d5 solution to the sample.

e Liquid-Liquid Extraction:

o

o

[¢]

[¢]

e Drying and Concentration:

Vortex the mixture vigorously for 1 minute.

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the organic (upper) layer to a clean vial.

To 1 mL of the sample, add 2 mL of a non-polar solvent (e.g., hexane or diethyl ether).

o Add a small amount of anhydrous sodium sulfate to the organic extract to remove any

residual water.
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o If necessary, concentrate the sample under a gentle stream of nitrogen.

o Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., hexane) to the

desired final volume for GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters for the analysis of Linalool-d5. Optimization may

be required for specific instruments and applications.

Parameter

Value

Gas Chromatograph

Column

DB-5ms (30 m x 0.25 mm, 0.25 um film

thickness) or equivalent

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Inlet Temperature

250 °C

Injection Volume

1 pL (splitless mode)

Oven Program

Initial temp 60 °C for 2 min, ramp to 240 °C at
10 °C/min, hold for 5 min

Mass Spectrometer

lonization Mode

Electron lonization (EI)

lonization Energy 70 eV

lon Source Temperature 230 °C
Transfer Line Temp 280 °C
Mass Range m/z 40-350

Acquisition Mode

Full Scan and/or Selected lon Monitoring (SIM)

Selected lon Monitoring (SIM) for Quantification
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For highly sensitive and selective quantification, Selected lon Monitoring (SIM) mode is
employed. The characteristic ions of both non-deuterated linalool and Linalool-d5 are

monitored.
Compound Quantifier lon (m/z)  Qualifier lon 1 (m/z) Qualifier lon 2 (m/z)
Linalool 93 71 121
Linalool-d5 98 74 126

Logical Workflow for Quantitative Analysis

The use of Linalool-d5 as an internal standard is a cornerstone of accurate quantification. The
workflow ensures that any variability during sample preparation and analysis is accounted for.
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Caption: Workflow for quantitative analysis using Linalool-d5.
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Conclusion

The understanding of the mass spectrum of Linalool-d5 is fundamental for its application in
high-precision quantitative studies. The predictable shift in its fragmentation pattern compared
to its non-deuterated counterpart allows for its effective use as an internal standard. The
detailed protocols and data presented in this guide serve as a comprehensive resource for
researchers and scientists in the fields of analytical chemistry, drug metabolism, and
pharmacokinetics, enabling the development and validation of robust analytical methods.

e To cite this document: BenchChem. [An In-depth Technical Guide to the Mass Spectrum of
Linalool-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557794/docs#an-in-depth-technical-guide-to-the-
mass-spectrum-of-linalool-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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